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Compound of Interest

Compound Name:
4-Octylphenethyl

methanesulfonate

CAS No.: 162358-06-7

Cat. No.: B122396

Get Quote

Executive Summary & Strategic Context
4-Octylphenethyl methanesulfonate (CAS: 162358-06-7) is a critical electrophilic

intermediate employed primarily in the synthesis of Fingolimod (FTY720), a sphingosine-1-

phosphate receptor modulator used for treating multiple sclerosis.

This guide details the transition from bench-scale synthesis to a robust kilogram-scale protocol.

Unlike small-scale preps, large-scale sulfonylations present specific hazards regarding

exotherm control and the management of alkyl mesylates, which are potent alkylating agents

and potential genotoxic impurities (PGIs).

Key Technical Objectives:

Conversion Efficiency: >98% conversion of the alcohol precursor.

Impurity Control: Minimizing chloride displacement side-products (4-octylphenethyl chloride).
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Safety Engineering: Managing the exothermic addition of methanesulfonyl chloride (MsCl)

and containment of genotoxic solids.

Reaction Engineering & Mechanism
Mechanistic Pathway
The reaction proceeds via a nucleophilic attack of the alcohol oxygen on the sulfonyl sulfur of

methanesulfonyl chloride, followed by the elimination of HCl. A base (Triethylamine) is required

to neutralize the HCl, driving the equilibrium forward and preventing acid-catalyzed side

reactions.
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Figure 1: Mechanistic flow of the mesylation reaction. The base (TEA) acts as a proton

scavenger.

Critical Process Parameters (CPPs)
Temperature Control (< 5°C): The reaction is highly exothermic. High temperatures promote

the attack of the chloride ion (from MsCl) on the newly formed mesylate, leading to the

impurity 4-octylphenethyl chloride, which is difficult to separate.

Stoichiometry: A slight excess of MsCl (1.2 equiv) ensures full conversion, but large

excesses complicate the workup and increase PGI burden.

Water Content: The system must be anhydrous. Water hydrolyzes MsCl to methanesulfonic

acid, consuming the reagent and generating heat.

Experimental Protocol
Materials & Stoichiometry
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Component Role Equiv. MW ( g/mol )
Mass
(Example)

2-(4-

Octylphenyl)etha

nol

Substrate 1.0 234.38 1.00 kg

Methanesulfonyl

Chloride (MsCl)
Reagent 1.2 114.55 0.58 kg

Triethylamine

(TEA)
Base 1.5 101.19 0.65 kg

Dichloromethane

(DCM)
Solvent 10 Vol 84.93 10.0 L

1M HCl (aq) Quench/Wash N/A N/A ~5.0 L

Sat. NaHCO₃ Wash N/A N/A ~5.0 L

Method B: Kilogram-Scale Protocol (Based on
WO2012146980A2)
Setup: 20L Jacketed Glass Reactor equipped with an overhead stirrer, internal temperature

probe, nitrogen inlet, and a pressure-equalizing addition funnel.

Step-by-Step Procedure:

Charging:

Purge the reactor with Nitrogen (

).

Charge 2-(4-Octylphenyl)ethanol (1.00 kg) and Dichloromethane (DCM) (10.0 L).

Start agitation (150–200 RPM). Ensure the solid dissolves completely.

Add Triethylamine (0.65 kg) in one portion.
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Checkpoint: The solution should be clear.

Cooling:

Set the jacket temperature to -5°C.

Cool the reaction mass to 0°C – 5°C.

Reaction (The Critical Step):

Charge MsCl (0.58 kg) into the addition funnel.

Add MsCl dropwise over 60–90 minutes.

Critical Control: Maintain internal temperature below 10°C throughout addition. If the temp

spikes, stop addition immediately.

After addition is complete, allow the mixture to warm to 20–25°C (Room Temp) naturally.

Stir for 3–4 hours.

In-Process Control (IPC):

Sample 50 µL, quench in MeOH, analyze by HPLC/TLC.

Target: < 1.0% unreacted alcohol.

Workup:

Cool the mixture to 10°C.

Add Water (5.0 L) slowly to dissolve triethylamine hydrochloride salts. Stir for 15 mins.

Separate phases. Keep the organic (lower) layer.

Wash organic layer with 1M HCl (5.0 L) to remove excess TEA (Exothermic

neutralization).

Wash organic layer with Sat. NaHCO₃ (5.0 L) to neutralize residual acid.
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Wash organic layer with Brine (5.0 L) for drying.

Isolation:

Dry the organic layer over anhydrous

. Filter.

Concentrate under reduced pressure (Vacuum < 100 mbar) at T < 40°C. Note: Mesylates

can be thermally unstable; do not overheat.

Result: The product is typically obtained as an orange waxy solid or oil.

Purification (Optional but Recommended):

If the purity is < 98%, recrystallize from Hexane/Ethyl Acetate (9:1) or Heptane.

Dissolve crude solid in minimal hot EtOAc, add Hexane until cloudy, cool to 0°C.

Process Workflow Diagram
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Figure 2: End-to-end process flow for the kilogram-scale synthesis.
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Troubleshooting & Quality Attributes
Issue Probable Cause Corrective Action

Low Conversion
Wet solvent/reagents (MsCl

hydrolysis).

Ensure DCM is anhydrous (KF

< 0.1%). Increase MsCl to 1.3-

1.4 eq.

Impurity: Alkyl Chloride
Temperature spike during

addition.

Strictly control addition rate.

Ensure reactor cooling

capacity is sufficient.

Product Decomposition
Overheating during

concentration.

Keep bath temp < 40°C. Use

high vacuum.

Emulsions
Amine salts acting as

surfactants.

Filter the biphasic mixture

through Celite before

separation. Add more brine.

Safety & Toxicology (E-E-A-T)
WARNING: Genotoxic Impurity Risk Alkyl mesylates (including the target molecule) are known

alkylating agents and are structurally alerting as potential genotoxic impurities (PGIs).

Containment: Handle all solids in a powder containment hood or isolator.

Decontamination: Spills should be treated with dilute ammonia or NaOH to hydrolyze the

mesylate before cleaning.

PPE: Double nitrile gloves, Tyvek suit, and respiratory protection (P100/ABEK) are

mandatory.

Reagent Hazards:

Methanesulfonyl Chloride: Highly corrosive, lachrymator. Reacts violently with water.

Dichloromethane: Suspected carcinogen. Use in well-ventilated areas.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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